Cas no 422274-58-6 (3-[(oxolan-2-yl)methyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one)

• Product Name: 3-[(oxolan-2-yl)methyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one
• CAS No: 422274-58-6
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• MDL: MFCD02596773
• CID: 843515
• PubChem ID: 2911557
• Update Time: 2025-11-07

3-[(oxolan-2-yl)methyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-MERCAPTO-3-(TETRAHYDROFURAN-2-YLMETHYL)QUINAZOLIN-4(3H)-ONE
• 2-Mercapto-3-(tetrahydrofuran-2-ylmethyl)-quinazolin-4(3H)-one
• 3-[(oxolan-2-yl)methyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one
• BS-11197
• MLS000534162
• G34928
• 2-sulfanyl-3-(tetrahydrofuran-2-ylmethyl)quinazolin-4(3H)-one
• 3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• AB00117138-01
• MFCD02596773
• Oprea1_372095
• STK415157
• Z55663945
• 422274-58-6
• HMS1586D12
• EN300-06895
• 2-Mercapto-3-((tetrahydrofuran-2-yl)methyl)quinazolin-4(3H)-one
• 3-(tetrahydro-2-furanylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone
• Oprea1_615886
• CHEMBL1719917
• CS-0307772
• AKOS016321571
• STK262395
• 3-(oxolan-2-ylmethyl)-2-sulfanylidene-1H-quinazolin-4-one
• ALBB-005083
• 2-SULFANYL-3-(TETRAHYDRO-2-FURANYLMETHYL)-4(3H)-QUINAZOLINONE
• SMR000141599
• AKOS001064209
• 4-hydroxy-3-(oxolan-2-ylmethyl)quinazoline-2-thione
• SR-01000556767-1
• AKOS003365713
• J-509759
• HMS2291N19
• SR-01000556767
• AKOS016050211

• MDL： MFCD02596773
• Inchi： 1S/C13H14N2O2S/c16-12-10-5-1-2-6-11(10)14-13(18)15(12)8-9-4-3-7-17-9/h1-2,5-6,9H,3-4,7-8H2,(H,14,18)
• InChI Key： XKGHQFJXVMZVCI-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1CC1CCCO1)=O

Computed Properties

• Exact Mass: 262.07759887g/mol
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.7Ų

3-[(oxolan-2-yl)methyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one Security Information

• HazardClass：IRRITANT

Additional information on 3-[(oxolan-2-yl)methyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one

Professional Introduction to 3-[(oxolan-2-yl)methyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 422274-58-6)

3-[(oxolan-2-yl)methyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one, with the CAS number 422274-58-6, is a compound of significant interest in the field of chemical and biomedical research. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural properties and potential applications in pharmaceutical development. The compound belongs to the quinazoline family, which is well-known for its role in medicinal chemistry, particularly in the synthesis of bioactive molecules.

The molecular structure of 3-[(oxolan-2-yl)methyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one features a fused ring system consisting of a quinazoline core substituted with an oxolan moiety and a sulfur-containing group. This configuration imparts distinct chemical and pharmacological characteristics, making it a valuable candidate for further investigation. The presence of both oxygen and sulfur atoms in the molecule suggests potential interactions with biological targets, which is a critical factor in drug design.

In recent years, there has been growing interest in quinazoline derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential as kinase inhibitors, anticancer agents, and antimicrobial agents. The specific substitution pattern in 3-[(oxolan-2-yl)methyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one, particularly the sulfanyl group at the 2-position, is believed to enhance its binding affinity to certain protein targets. This has led to its investigation as a lead compound in several drug discovery programs.

The synthesis of 3-[(oxolan-2-yl)methyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the oxolan ring into the quinazoline scaffold is a key step in the synthesis, and it necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in both academic research and industrial applications.

The pharmacological profile of 3-[(oxolan-2-yl)methyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one has been studied in various preclinical models. Initial studies have shown that this compound exhibits inhibitory activity against certain kinases, which are enzymes involved in cell signaling pathways implicated in cancer progression. The mechanism of action appears to involve disruption of these pathways, leading to halted cell proliferation and induced apoptosis. These findings have prompted further investigation into its potential as an anticancer therapeutic.

In addition to its anticancer properties, 3-[(oxolan-2-yl)methyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one has shown promise as an antimicrobial agent. Research indicates that the compound can inhibit the growth of various bacterial strains by interfering with essential bacterial processes. This makes it a promising candidate for developing new antibiotics to combat resistant bacterial infections. The dual functionality of this molecule as both an anticancer and antimicrobial agent highlights its versatility and potential therapeutic value.

The development of novel drug candidates like 3-(oxolan-2-ylmethyl)-sulfanyl-3,4-dihydroquinazolin)
involves collaboration between chemists, biologists, and pharmacologists. The integration of computational modeling with experimental techniques has accelerated the discovery process by allowing rapid screening of molecular interactions. This interdisciplinary approach has been instrumental in identifying promising candidates for further development.

The future prospects for 3-(
methyl)-
sulfanyl
hydroquinazolin)
are
bright
with
ongoing
research
focusing
on
optimizing
its
pharmacokinetic
properties
and
exploring
new
therapeutic
applications.
The
sulfanyl group at position 2 plays a crucial role in modulating its biological activity by influencing binding interactions with target proteins.
This underscores the importance of precise molecular design in drug development.
In conclusion,
,the study.
,of this compound represents a significant advancement in medicinal chemistry.
,Its unique structural features make it a promising candidate for future therapeutic applications.